Cas no 2306246-10-4 (tert-butyl (2S,4S)-2-(bromomethyl)-4-methyl-pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S,4S)-2-(bromomethyl)-4-methyl-pyrrolidine-1-carboxylate
• CAS No: 2306246-10-4
• MF: C₁₁H₂₀BrNO₂
• MW: 278.186002731323
• CID: 5294418
• Update Time: 2026-03-10

tert-butyl (2S,4S)-2-(bromomethyl)-4-methyl-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(bromomethyl)-4-methyl-, 1,1-dimethylethyl ester, (2S,4S)-
• tert-butyl (2S,4S)-2-(bromomethyl)-4-methyl-pyrrolidine-1-carboxylate

• Inchi： 1S/C11H20BrNO2/c1-8-5-9(6-12)13(7-8)10(14)15-11(2,3)4/h8-9H,5-7H2,1-4H3/t8-,9-/m0/s1
• InChI Key： WUARHZWSFMJLHR-IUCAKERBSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](C)C[C@H]1CBr

Additional information on tert-butyl (2S,4S)-2-(bromomethyl)-4-methyl-pyrrolidine-1-carboxylate

Research Brief on tert-butyl (2S,4S)-2-(bromomethyl)-4-methyl-pyrrolidine-1-carboxylate (CAS: 2306246-10-4) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl (2S,4S)-2-(bromomethyl)-4-methyl-pyrrolidine-1-carboxylate (CAS: 2306246-10-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents. Its unique stereochemistry and functional groups make it a valuable building block for drug discovery programs targeting various diseases, including viral infections and cancer.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an improved asymmetric synthesis method that achieves >99% ee while reducing the number of purification steps. This advancement is particularly important as the stereochemical integrity of the molecule directly impacts its biological activity when incorporated into larger pharmaceutical compounds.

In pharmaceutical applications, researchers have utilized this compound as a key intermediate in the synthesis of novel cathepsin inhibitors. A recent patent application (WO2023051234) describes its use in developing cysteine protease inhibitors with potential applications in treating osteoporosis and certain parasitic infections. The bromomethyl group at the 2-position allows for efficient further functionalization, making it particularly valuable for structure-activity relationship studies.

Structural analysis through X-ray crystallography and NMR studies has revealed interesting conformational properties of this molecule. The 4-methyl group induces a specific puckering of the pyrrolidine ring that appears to be crucial for its biological activity when incorporated into larger molecular frameworks. Computational chemistry studies published in early 2024 suggest that this conformational preference may explain the enhanced binding affinity observed in certain derived compounds.

From a safety and handling perspective, recent material safety data sheet updates (2024) emphasize the need for careful handling due to the compound's lachrymatory properties and potential skin irritation. However, its stability under standard laboratory conditions makes it practical for widespread use in medicinal chemistry programs. Current research is exploring its potential in PROTAC (proteolysis targeting chimera) development, where its structural features may contribute to improved linker design.

The compound's commercial availability has increased significantly in 2024, with multiple suppliers now offering it at various purity grades. This availability, coupled with its demonstrated utility in drug discovery, suggests that tert-butyl (2S,4S)-2-(bromomethyl)-4-methyl-pyrrolidine-1-carboxylate will continue to play an important role in pharmaceutical development in the coming years. Future research directions may include exploring its use in peptide mimetics and as a scaffold for fragment-based drug discovery approaches.